Cas no 119616-17-0 (3-Benzoyl-1,3-thiazolidine-4-carboxylic Acid)

• Product Name: 3-Benzoyl-1,3-thiazolidine-4-carboxylic Acid
• CAS No: 119616-17-0
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 5055474
• PubChem ID: 5244301
• Update Time: 2025-05-20

3-Benzoyl-1,3-thiazolidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-benzoyl-1,3-thiazolidine-4-carboxylic Acid
• 3-benzoyl-thiazolidine-4-carboxylic acid
• NE29814
• 3-Benzoylthiazolidine-4-carboxylic acid
• Z235354669
• 3-Benzoyl-1,3-thiazolidine-4-carboxylic Acid

• Inchi： 1S/C11H11NO3S/c13-10(8-4-2-1-3-5-8)12-7-16-6-9(12)11(14)15/h1-5,9H,6-7H2,(H,14,15)
• InChI Key： GIVFXJOSWHOVIQ-UHFFFAOYSA-N
• SMILES： S1CN(C(C2C=CC=CC=2)=O)C(C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 1.5
• Topological Polar Surface Area: 82.9

Additional information on 3-Benzoyl-1,3-thiazolidine-4-carboxylic Acid

Introduction to 3-Benzoyl-1,3-thiazolidine-4-carboxylic Acid (CAS No. 119616-17-0)

3-Benzoyl-1,3-thiazolidine-4-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 119616-17-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a benzoyl substituent attached to a thiazolidine ring, which is a five-membered sulfur-containing heterocycle. The structural framework of 3-Benzoyl-1,3-thiazolidine-4-carboxylic Acid makes it a versatile intermediate in the synthesis of various pharmacologically active molecules. Its unique chemical properties, including reactivity at the benzoyl and thiazolidine moieties, have positioned it as a valuable building block in medicinal chemistry research.

The utility of 3-Benzoyl-1,3-thiazolidine-4-carboxylic Acid extends across multiple domains, particularly in the development of novel therapeutic agents. The benzoyl group not only imparts stability to the molecule but also serves as a handle for further functionalization through reactions such as hydrolysis, reduction, or condensation. Meanwhile, the thiazolidine core is known for its biological significance, being a common motif in biologically active compounds. This combination makes 3-Benzoyl-1,3-thiazolidine-4-carboxylic Acid a compelling candidate for exploring new drug candidates targeting various diseases.

In recent years, there has been growing interest in thiazolidine derivatives due to their demonstrated efficacy in modulating biological pathways. For instance, studies have highlighted the potential of thiazolidine-based scaffolds in inhibiting enzymes associated with inflammation and cancer progression. The introduction of the benzoyl group into this scaffold enhances its pharmacokinetic properties and improves solubility, making it more amenable for formulation into drug products. Furthermore, the carboxylic acid functionality at the 4-position provides an additional site for chemical modification, allowing for the creation of prodrugs or conjugates that can enhance bioavailability or target specificity.

One of the most exciting applications of 3-Benzoyl-1,3-thiazolidine-4-carboxylic Acid is in the field of antiviral research. The thiazolidine ring has been shown to interact with viral proteases and polymerases, inhibiting their activity and thereby limiting viral replication. The benzoyl moiety further contributes to this interaction by stabilizing key intermediates formed during the enzymatic process. Recent studies have demonstrated that derivatives of 3-Benzoyl-1,3-thiazolidine-4-carboxylic Acid exhibit potent antiviral activity against a range of pathogens, including flaviviruses and coronaviruses. These findings underscore the compound's potential as a lead structure for developing next-generation antiviral therapeutics.

The synthesis of 3-Benzoyl-1,3-thiazolidine-4-carboxylic Acid typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route begins with the condensation of β-keto esters with thioamides to form thiazolidines, followed by benzoylation at the 3-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making 3-Benzoyl-1,3-thiazolidine-4-carboxylic Acid more accessible for industrial applications. Additionally, green chemistry principles have been incorporated into its synthesis to minimize waste and improve sustainability.

In conclusion,3-Benzoyl-1,3-thiazolidine-4-carboxylic Acid (CAS No. 119616-17-0) represents a promising scaffold in pharmaceutical research due to its structural versatility and biological activity. Its role as an intermediate in drug development continues to be explored across various therapeutic areas. As our understanding of its chemical properties and biological effects deepens,3-Benzoyl-1,3-thiazolidine-4-carboxylic Acid is poised to contribute significantly to future advancements in medicine.